Cas no 1199809-27-2 ((2'R)-2'-Deoxy-2'-fluoro-2'-methyl-6-O-methylguanosine)

• Product Name: (2'R)-2'-Deoxy-2'-fluoro-2'-methyl-6-O-methylguanosine
• CAS No: 1199809-27-2
• MF: C₁₂H₁₆FN₅O₄
• MW: 313.284945487976
• CID: 4668235
• PubChem ID: 46844020
• Update Time: 2024-02-29

(2'R)-2'-Deoxy-2'-fluoro-2'-methyl-6-O-methylguanosine Chemical and Physical Properties

Names and Identifiers

• (2'R)-2'-Deoxy-2'-fluoro-2'-methyl-6-O-methylguanosine

• Inchi： 1S/C12H16FN5O4/c1-12(13)7(20)5(3-19)22-10(12)18-4-15-6-8(18)16-11(14)17-9(6)21-2/h4-5,7,10,19-20H,3H2,1-2H3,(H2,14,16,17)/t5-,7-,10-,12-/m1/s1
• InChI Key： CEZAHINTASCQLC-GSWPYSDESA-N
• SMILES： F[C@@]1(C)[C@H](N2C=NC3C(=NC(N)=NC2=3)OC)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 313.119
• Monoisotopic Mass: 313.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 129A^2

Experimental Properties

• Density: 1.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides